Cas no 175201-81-7 (Methyl 4-cyano-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate)

Methyl 4-cyano-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate Properties

Names and Identifiers

• Methyl 4-cyano-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 4-cyano-3-(1H-pyrrol-1-yl)-, methyl ester
• methyl 4-cyano-3-pyrrol-1-ylthiophene-2-carboxylate
• HMS554E20
• BUTTPARK 94\04-30
• METHYL 4-CYANO-3-(N-PYRROLO)THIOPHENE-2-CARBOXYLATE
• W-206146
• DTXSID70381015
• AKOS015908651
• CS-0361865
• Maybridge1_004508
• AS-9281
• FT-0628631
• MFCD00067941
• 2-Thiophenecarboxylicacid,4-cyano-3-(1H-pyrrol-1-yl)-,methyl ester
• methyl 4-cyano-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4-cyano-3-(1H-pyrrol-1-yl)-, methyl ester
• 175201-81-7
• +Expand

• MDL： MFCD00067941
• InChIKey： FSMPSHGYRWWQMO-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8N2O2S/c1-15-11(14)10-9(8(6-12)7-16-10)13-4-2-3-5-13/h2-5,7H,1H3
• SMILES： COC(=O)C1=C(C(=CS1)C#N)N2C=CC=C2

Computed Properties

• Exact Mass: 232.03100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.03064868g/mol
• Heavy Atom Count: 16
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• LogP: 2.19708
• PSA: 83.26000
• Refractive Index: 1.638
• Boiling Point: 426.0±45.0 °C at 760 mmHg
• Melting Point: 87 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 211.4±28.7 °C
• Density: 1.3±0.1 g/cm3

Methyl 4-cyano-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Methyl 4-cyano-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%